Cas no 13795-73-8 (L-Aspartic acid, bis(1,1-dimethylethyl) ester)

• Product Name: L-Aspartic acid, bis(1,1-dimethylethyl) ester
• CAS No: 13795-73-8
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 1248341
• PubChem ID: 7269469
• Update Time: 2025-04-20

L-Aspartic acid, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, bis(1,1-dimethylethyl) ester
• ditert-butyl (2S)-2-aminobutanedioate
• FNCGNFXGKHSMKJ-QMMMGPOBSA-N
• di-t-butyl aspartate
• di-tert-butyl aspartate
• L-aspartic acid di-tert-butyl ester
• L-Aspartic acid, 1,4-bis(1,1-dimethylethyl) ester
• 13795-73-8
• SCHEMBL975517
• DTXSID00428487
• di-tert-butyl L-aspartate
• H-Asp (OtBu)-OtBu hydrochloride
• AKOS030213034
• H-Asp(OtBu)-OtBu
• CS-0497670
• (s)-di-tert-butyl 2-aminosuccinate

• Inchi： 1S/C12H23NO4/c1-11(2,3)16-9(14)7-8(13)10(15)17-12(4,5)6/h8H,7,13H2,1-6H3/t8-/m0/s1
• InChI Key： FNCGNFXGKHSMKJ-QMMMGPOBSA-N
• SMILES： O(C([C@H](CC(=O)OC(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16279
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62